5,9,13-Trimethyltetradeca-4,6-dien-3-one

• Molecular Formula: C17H30O
• Molecular Weight: 250.4 g/mol
• IUPAC Name: 5,9,13-trimethyltetradeca-4,6-dien-3-one
• InChI: InChI=1S/C17H30O/c1-6-17(18)13-16(5)12-8-11-15(4)10-7-9-14(2)3/h8,12-15H,6-7,9-11H2,1-5H3
• InChI Key: HKKVDNISVWESHU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C=C(C)C=CCC(C)CCCC(C)C

Description

5,9,13-Trimethyltetradeca-4,6-dien-3-one is a useful research compound. Its molecular formula is C17H30O and its molecular weight is 250.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.00 g. of trans/cis 3,7,11-trimethyldodeca-2,4-dienoic acid in 50 ml. ether at 0° under nitrogen is added 28.00 ml. of 0.9 M solution of ethyllithium in benzene. The solution is stirred for 1/2 hour at 0° and then overnight at room temperature. To the reaction mixture is added 50 ml. of ether and the resultant solution is added dropwise with stirring to 300 ml. saturated aqueous ammonium chloride. The organic layer is separated and is washed in turn with 50 ml. saturated aqueous ammonium chloride, 35 ml. water, and 35 ml. saturated aqueous sodium chloride. The solution is dried over calcium sulfate, is concentrated and is then purified by preparative thin layer chromatography (1:3 ether/hexane) and short path distillation (boiling point 100° at .18 mm.) to give 5,9,13-trimethyltetradeca-4,6-dien-3-one (85.4% trans-4, trans-6; 14.6% cis-4, trans-6.).